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Compound of Interest

Compound Name:
4-Methyl-5-nitro-2-

(trifluoromethyl)pyridine

Cat. No.: B1441989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of 4-Methyl-5-nitro-2-(trifluoromethyl)pyridine, a

key heterocyclic building block with significant potential in medicinal chemistry and materials

science. We will delve into its chemical identity, synthesis, physicochemical properties, and

safety protocols, offering insights grounded in established scientific principles.

Chemical Identity and Physicochemical Properties
4-Methyl-5-nitro-2-(trifluoromethyl)pyridine is a substituted pyridine derivative. The

presence of a trifluoromethyl group, a nitro group, and a methyl group on the pyridine ring

imparts a unique combination of electronic and steric properties, making it a valuable

intermediate for the synthesis of more complex molecules.[1][2]
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Identifier Value Source

IUPAC Name
4-methyl-5-nitro-2-

(trifluoromethyl)pyridine
CymitQuimica[3]

CAS Number 944317-53-7 CymitQuimica[3][4]

Molecular Formula C₇H₅F₃N₂O₂ CymitQuimica[3]

Molecular Weight 206.12 g/mol CymitQuimica[3]

InChI

InChI=1S/C7H5F3N2O2/c1-4-

2-6(7(8,9)10)11-3-

5(4)12(13)14/h2-3H,1H3

CymitQuimica[3]

InChI Key
YAVOZQHDJFJNPM-

UHFFFAOYSA-N
CymitQuimica[3]

Physical Form Liquid CymitQuimica[3]

Purity Typically ≥95% Various Suppliers

Synthesis Strategies: A Mechanistic Perspective
The synthesis of substituted trifluoromethylpyridines often involves multi-step processes.[5]

While a specific, documented synthesis for 4-Methyl-5-nitro-2-(trifluoromethyl)pyridine is not

readily available in the provided search results, a plausible synthetic route can be devised

based on established pyridine chemistry. A common strategy involves the construction of the

pyridine ring or the modification of a pre-existing pyridine scaffold.[5]

A potential synthetic pathway could start from a readily available picoline derivative, followed by

trifluoromethylation, nitration, and other necessary functional group interconversions. The

choice of reagents and reaction conditions is critical to control regioselectivity and achieve a

high yield.

Illustrative Synthetic Workflow
The following diagram illustrates a conceptual workflow for the synthesis of 4-Methyl-5-nitro-2-
(trifluoromethyl)pyridine. This is a generalized representation and specific steps would

require experimental optimization.
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Stage 1: Precursor Synthesis

Stage 2: Nitration

Stage 3: Final Product

Starting Material
(e.g., 4-methyl-2-chloropyridine)

Trifluoromethylation

 CF3-source
(e.g., TMSCF3, CuCF3)

2-(Trifluoromethyl)-4-methylpyridine

Nitration

 HNO3/H2SO4

4-Methyl-5-nitro-2-(trifluoromethyl)pyridine

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-Methyl-5-nitro-2-
(trifluoromethyl)pyridine.

Applications in Research and Development
The trifluoromethylpyridine scaffold is a key structural motif in numerous active ingredients for

both agrochemicals and pharmaceuticals.[1][5][6][7] The trifluoromethyl group often enhances

metabolic stability and binding affinity of molecules to their biological targets.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1441989?utm_src=pdf-body-img
https://www.benchchem.com/product/b1441989?utm_src=pdf-body
https://www.benchchem.com/product/b1441989?utm_src=pdf-body
https://researchoutreach.org/articles/trifluoromethylpyridine-chemistry-applications/
https://www.jstage.jst.go.jp/article/jpestics/46/2/46_D21-012/_html/-char/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175224/
https://www.researchgate.net/publication/351729464_Synthesis_and_application_of_trifluoromethylpyridines_as_a_key_structural_motif_in_active_agrochemical_and_pharmaceutical_ingredients
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-trifluoromethyl-pyridines-in-modern-drug-discovery-hp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific applications for 4-Methyl-5-nitro-2-(trifluoromethyl)pyridine are not detailed in

the provided search results, its structure suggests its utility as a versatile intermediate for the

synthesis of:

Bioactive Molecules: The nitro group can be reduced to an amine, which can then be further

functionalized to introduce a wide range of pharmacophores. The methyl group can also be a

site for further chemical modification.

Novel Materials: The electron-withdrawing nature of the trifluoromethyl and nitro groups can

influence the electronic properties of the pyridine ring, making it a candidate for incorporation

into functional materials.

Safety, Handling, and Storage
As a laboratory chemical, 4-Methyl-5-nitro-2-(trifluoromethyl)pyridine should be handled

with appropriate care by technically qualified personnel.[8] The following safety precautions are

recommended based on data for structurally related compounds.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or glasses.[9][10][11]

Hand Protection: Wear protective gloves.[9][10][11]

Skin and Body Protection: Wear appropriate protective clothing.[9][10]

Handling and Storage
Handling: Avoid contact with skin and eyes.[10][12] Use in a well-ventilated area or under a

chemical fume hood.[9][10]

Storage: Store in a cool, well-ventilated area in a tightly closed container.[10][12]

First Aid Measures
In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and

seek medical advice.[10][11]
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In case of skin contact: Wash off with soap and plenty of water.[10][11]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and

consult a physician.[11]

If swallowed: Rinse mouth with water and consult a doctor.[10]

Conclusion
4-Methyl-5-nitro-2-(trifluoromethyl)pyridine represents a valuable and versatile building

block for chemical synthesis. Its unique combination of functional groups opens avenues for

the development of novel pharmaceuticals, agrochemicals, and functional materials.

Adherence to strict safety protocols is paramount when handling this compound to ensure a

safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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